Cas no 1023474-49-8 (HVFUPXCDRVBHJH-UHFFFAOYSA-N)

• Product Name: HVFUPXCDRVBHJH-UHFFFAOYSA-N
• CAS No: 1023474-49-8
• MF: C₁₇H₁₇BrN₂O₄S
• MW: 425.296882390976
• MDL: MFCD00129268
• CID: 5156455
• Update Time: 2026-03-04

HVFUPXCDRVBHJH-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• HVFUPXCDRVBHJH-UHFFFAOYSA-N

• MDL： MFCD00129268
• Inchi： 1S/C17H17BrN2O4S/c1-3-23-15(21)13(16(22)24-4-2)9-19-17-20-14(10-25-17)11-5-7-12(18)8-6-11/h5-10H,3-4H2,1-2H3,(H,19,20)
• InChI Key： HVFUPXCDRVBHJH-UHFFFAOYSA-N
• SMILES： C(/C(OCC)=O)(\C(OCC)=O)=C\NC1SC=C(C2C=CC(=CC=2)Br)N=1

Additional information on HVFUPXCDRVBHJH-UHFFFAOYSA-N

Exploring the Properties and Applications of CAS No. 1023474-49-8: HVFUPXCDRVBHJH-UHFFFAOYSA-N

The compound with CAS No. 1023474-49-8, identified as HVFUPXCDRVBHJH-UHFFFAOYSA-N, has recently garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound, which belongs to the class of organometallic compounds, exhibits remarkable stability and reactivity under specific conditions, making it a promising candidate for advanced materials science and catalytic processes.

Recent studies have highlighted the chemical structure of HVFUPXCDRVBHJH-UHFFFAOYSA-N as a key factor in its exceptional performance. The compound's molecular framework, characterized by a combination of organic and metallic components, allows for versatile interactions with other substances. Researchers have particularly focused on its ability to act as a catalyst in cross-coupling reactions, which are crucial in the synthesis of complex organic molecules used in pharmaceuticals and agrochemicals.

In terms of physical properties, HVFUPXCDRVBHJH-UHFFFAOYSA-N demonstrates high thermal stability and excellent conductivity, attributes that make it suitable for applications in the electronics industry. Its ability to maintain structural integrity under extreme temperatures has led to its consideration in the development of advanced semiconductors and thermoelectric materials.

The synthesis of CAS No. 1023474-49-8 involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields. Recent advancements in green chemistry have enabled more sustainable methods for producing this compound, reducing its environmental footprint while maintaining its high-quality standards.

One of the most exciting developments involving HVFUPXCDRVBHJH-UHFFFAOYSA-N is its potential use in energy storage technologies. Studies suggest that this compound could significantly enhance the efficiency of lithium-ion batteries by improving ion transport mechanisms within the electrode materials.

Moreover, the compound's compatibility with biological systems has opened new avenues for its application in biotechnology and medical research. Preliminary experiments indicate that it may serve as a effective drug delivery agent, owing to its ability to encapsulate and release therapeutic molecules in a controlled manner.

In conclusion, CAS No. 1023474-49-8, or HVFUPXCDRVBHJH-UHFFFAOYSA-N, represents a cutting-edge material with vast potential across multiple industries. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in shaping future technological advancements.